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Compound of Interest

Compound Name: 4-Iodo-3-methylphenol

Cat. No.: B148288 Get Quote

An In-Depth Technical Guide to the Health and Safety of 4-Iodo-3-methylphenol

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Iodo-3-methylphenol is an aromatic organic compound with the chemical formula C₇H₇IO.

As a halogenated phenol, it is utilized in various chemical syntheses. A thorough understanding

of its health and safety profile is crucial for its safe handling and use in research and

development settings. This guide provides a comprehensive overview of the available health

and safety information for 4-Iodo-3-methylphenol, including its physicochemical properties,

toxicological data, hazard classifications, and handling procedures. Due to the limited

availability of specific toxicological studies on 4-Iodo-3-methylphenol, this guide also

incorporates data from structurally related phenolic compounds to provide a broader context for

its potential hazards.

Physicochemical Properties
A summary of the known and predicted physicochemical properties of 4-Iodo-3-methylphenol
is presented in Table 1.
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Property Value Source

Chemical Formula C₇H₇IO -

Molecular Weight 234.03 g/mol -

CAS Number 133921-27-4 -

Appearance Off-white to light brown solid

Boiling Point 276.7 ± 28.0 °C (Predicted)

Density 1.854 ± 0.06 g/cm³ (Predicted)

pKa 9.46 ± 0.18 (Predicted)

Storage Temperature
Room Temperature, Keep in

dark place, Sealed in dry

Toxicological Information
Quantitative toxicological data, such as LD50 and LC50 values for 4-Iodo-3-methylphenol, are

not readily available in the public domain. The hazard assessment is therefore primarily based

on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.

GHS Hazard Classification
The GHS classification for 4-Iodo-3-methylphenol indicates the following hazards[1][2]:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity,

Single Exposure
3

H335: May cause respiratory

irritation
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Summary of Toxicological Effects
Based on the GHS classification and information on related phenolic compounds, the primary

toxicological concerns are:

Oral Toxicity: Harmful if swallowed[1][2].

Dermal Toxicity: Causes skin irritation[1][2]. Phenolic compounds can be absorbed through

the skin and may cause systemic effects[3].

Inhalation Toxicity: May cause respiratory tract irritation[2].

Eye Irritation: Causes serious eye irritation[1][2].

Health and Safety Precautions
Given the hazardous nature of 4-Iodo-3-methylphenol, strict adherence to safety protocols is

mandatory.

Personal Protective Equipment (PPE)
PPE Specifications

Eye/Face Protection
Chemical safety goggles or face shield (EN 166)

[2].

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber)

and protective clothing[2].

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced[4].

Handling and Storage
Handling: Handle in a well-ventilated area, preferably in a chemical fume hood. Avoid

formation of dust. Do not breathe dust/fume/gas/mist/vapors/spray. Wash hands thoroughly

after handling[2][5].
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Storage: Store in a cool, dry, and well-ventilated place. Keep container tightly closed and

locked up. Protect from light[5].

Incompatible Materials: Strong bases, acid anhydrides, and acid chlorides[4].

First Aid Measures
Exposure Route First Aid Procedure

Inhalation
Move person to fresh air. If not breathing, give

artificial respiration. Consult a physician[2].

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. Consult a

physician[5].

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a

POISON CENTER or doctor[2][5].

Ingestion

Rinse mouth. Do NOT induce vomiting. Never

give anything by mouth to an unconscious

person. Call a POISON CENTER or doctor

immediately[2][5].

Experimental Protocols
Synthesis of 4-Iodo-3-methylphenol
The following protocol is adapted from a patented synthesis method:

Dissolution: Dissolve 4-Amino-3-methylphenol (10 g, 81 mmol) in THF (45 mL) and cool to

0°C.

Acidification: Slowly add 3M HCl (35 mL) under stirring.

Diazotization: Add NaNO₂ (6.1 g, 89 mmol) and continue the reaction for 10 minutes.
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Iodination: Add an aqueous solution of potassium iodide (53.89 g, 166 mmol in 140 mL of

water) dropwise to the reaction mixture and continue stirring for 15 minutes at 0°C.

Extraction: After completion of the reaction, extract the mixture with EtOAc.

Washing: Wash the organic layer sequentially with water and brine.

Concentration: Concentrate the organic layer under reduced pressure to obtain the crude

product.

Purification: Purify the crude product by silica gel column chromatography (230-400 mesh)

using 10% EtOAc in hexane as the eluent to afford 4-iodo-3-methylphenol.

Potential Mechanism of Action and Signaling
Pathways
While specific studies on the mechanism of action of 4-Iodo-3-methylphenol are limited,

research on structurally similar 4-substituted phenols suggests potential biological activities.

These compounds have been shown to interact with the melanin synthesis pathway.

Inhibition of Melanin Synthesis
Substituted phenols can act as competitive inhibitors of tyrosinase, a key enzyme in melanin

production. This inhibition can lead to a reduction in melanin synthesis.

Melanin Synthesis Pathway

Tyrosine L-DOPA
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Multiple Steps
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Caption: Potential competitive inhibition of tyrosinase by 4-Iodo-3-methylphenol.

Experimental Workflow for Assessing Tyrosinase
Inhibition
A general workflow to assess the inhibitory effect of 4-Iodo-3-methylphenol on tyrosinase

activity is outlined below.

Experimental Workflow

Prepare Tyrosinase Solution

Incubate Enzyme with
Test Compound

Prepare Substrate Solution
(L-DOPA)

Initiate Reaction with Substrate

Prepare Test Compound Solution
(4-Iodo-3-methylphenol)

Measure Absorbance Change
(Spectrophotometry)

Calculate % Inhibition

Click to download full resolution via product page

Caption: Workflow for in vitro tyrosinase inhibition assay.

Conclusion
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4-Iodo-3-methylphenol is a hazardous chemical that requires careful handling and the use of

appropriate personal protective equipment. While specific quantitative toxicological data is

lacking, the available GHS classification provides a clear indication of its potential to cause

harm upon oral, dermal, and inhalation exposure. Further research is needed to fully

characterize its toxicological profile and to confirm the hypothesized mechanisms of action.

Researchers and drug development professionals should exercise caution and adhere to the

safety guidelines outlined in this document when working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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